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Compound of Interest

Compound Name:
Cobalt, di-mu-

carbonylhexacarbonyldi-, (Co-Co)

Cat. No.: B139677 Get Quote

Safe Handling and Disposal of Dicobalt
Octacarbonyl
For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for handling Cobalt, di-mu-
carbonylhexacarbonyldi-, (Co-Co), also known as dicobalt octacarbonyl. Adherence to these

procedures is critical to ensure personal safety and proper disposal of this hazardous material.

Hazard Identification and Physical Properties
Dicobalt octacarbonyl is a highly toxic, air-sensitive, and flammable solid. It is crucial to be

aware of its hazardous properties before handling.
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Property Value

Appearance Orange to dark red crystalline solid[1]

Molecular Formula Co₂(CO)₈

Molecular Weight 341.95 g/mol [1]

Melting Point 51-52 °C (decomposes)[1]

Odor Acetone-like[2]

NIOSH REL TWA 0.1 mg/m³ (as Co)[2]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling dicobalt

octacarbonyl to minimize exposure risk.[1]

Equipment Specifications

Hand Protection Nitrile gloves.[3]

Eye Protection
Safety goggles or a face shield in combination

with breathing protection.[2][4]

Respiratory Protection

A/P2 filter respirator for organic vapor and

harmful dust.[4] In case of inadequate

ventilation, wear respiratory protection.[3]

Skin and Body Protection Protective work clothing.[2][5]

Handling Procedures
Due to its air-sensitivity and toxicity, dicobalt octacarbonyl must be handled with extreme

caution in a controlled environment.[3][6]

Step-by-Step Handling Protocol:

Work Area Preparation: All manipulations should be performed within a well-ventilated fume

hood or a glove box under an inert atmosphere (nitrogen or argon).[3][6]
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Inert Atmosphere: Use Schlenk line or dry-box techniques to prevent exposure to air and

moisture.[3]

Weighing: If possible, weigh the compound under inert conditions in a glove box.[3]

Avoid Inhalation and Contact: Do not breathe dust, fumes, or vapors.[3] Avoid contact with

skin, eyes, and clothing.[7]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[3] Do not eat, drink,

or smoke in the work area.[3][5]

Emergency Procedures
In case of accidental exposure or spill, immediate and appropriate action is crucial.

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air and keep them at

rest in a comfortable breathing position.

Immediately call a poison center or physician.[3]

[8]

Skin Contact

Remove contaminated clothing and wash the

affected area with plenty of soap and water.[2]

[5]

Eye Contact

Rinse immediately with plenty of water for at

least 15 minutes, including under the eyelids.

Seek immediate medical attention.[8][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Immediately call a poison center or

physician.[3][8]

Spill Response:

Evacuate: Evacuate all non-essential personnel from the spill area.[5]
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Isolate: Isolate the spill or leak area for at least 50 meters in all directions for liquids and 25

meters for solids.[8]

Cleanup: Cover the spill with dry lime, sand, or soda ash.[5] Place the material in a covered

container for disposal.[5]

Ventilate: Ventilate the area after cleanup is complete.[5]

Extinguishing Media: For fires, use dry chemical, soda ash, lime, or sand.[5] DO NOT USE

WATER, CO2, OR FOAM as the material may react violently with water.[8]

Disposal Plan
Dicobalt octacarbonyl and its contaminated waste must be disposed of as hazardous waste.

Step-by-Step Disposal Protocol:

Containerize: Collect all waste material, including contaminated PPE and spill cleanup

materials, in a designated, labeled, and sealed container.[5]

Labeling: Clearly label the container as "Hazardous Waste" and include the chemical name.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Professional Disposal: Arrange for disposal by a licensed hazardous waste disposal

company. Contact your institution's environmental health and safety department for specific

procedures.[5]

Experimental Protocols and Workflows
Dicobalt octacarbonyl is a key reagent in several important organic reactions. Below are

simplified protocols and workflows for two such reactions.

Pauson-Khand Reaction
The Pauson-Khand reaction is a [2+2+1] cycloaddition that forms a cyclopentenone from an

alkyne, an alkene, and carbon monoxide, mediated by dicobalt octacarbonyl.[4][9]
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Stoichiometric Cobalt-Mediated Reaction with NMO Promotion:

Under an inert atmosphere, dissolve the alkyne and dicobalt octacarbonyl in anhydrous

dichloromethane.

Stir at room temperature for 1-2 hours to form the cobalt-alkyne complex.

Add N-methylmorpholine N-oxide (NMO) portion-wise.

Monitor the reaction by thin-layer chromatography (TLC).

Upon completion, quench the reaction by exposing it to air.

Filter through silica gel to remove cobalt salts and concentrate the filtrate.

Purify the product by flash column chromatography.
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Pauson-Khand Reaction Workflow
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Caption: Workflow for the stoichiometric Pauson-Khand reaction.
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Nicholas Reaction
The Nicholas reaction involves the reaction of a dicobalt octacarbonyl-stabilized propargylic

cation with a nucleophile.[10]

General Procedure for Intramolecular Nicholas Reaction:

Under an inert atmosphere, dissolve the starting diol in dichloromethane.

Add dicobalt octacarbonyl and stir until the reaction is complete (monitored by TLC).

Evaporate the solvent in vacuo.

Adsorb the crude solid onto silica gel and purify by flash chromatography to isolate the cobalt

complex.

Re-dissolve the complex in dichloromethane and treat with a Lewis acid (e.g., BF₃·Et₂O) at

low temperature.

Upon completion of the cyclization, add a mild oxidizer (e.g., NMO) to remove the cobalt.

Purify the final cyclized product.
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Nicholas Reaction Workflow
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Caption: Workflow for the intramolecular Nicholas reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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